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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752

Initial investigations into the use of Proxan-sodium, chemically identified as Sodium Isopropyl
Xanthate, within molecular biology techniques have revealed a significant lack of established
protocols and applications. The primary uses of this compound are firmly rooted in the mining
and chemical industries, with only sparse and unsubstantiated references to its utility in
biological research.

Proxan-sodium is an organosulfur compound predominantly utilized as a flotation agent in the
mining industry for the separation of minerals.[1][2] It also finds application as a reagent in
organic synthesis and in the production of rubber.[1] While one source briefly alludes to a
potential antiviral activity against the influenza virus by inhibiting the viral nucleoprotein,
extensive searches for detailed experimental protocols or further data to support this claim
have been unsuccessful. The mainstream antiviral research and clinical guidelines do not list
Proxan-sodium as a recognized therapeutic agent.[3][4][5][6][7]

Given the absence of documented use in standard molecular biology workflows such as PCR,
DNA sequencing, Western blotting, or routine cell-based assays, the development of detailed
application notes and protocols for researchers, as requested, is not feasible at this time. The
scientific literature does not provide the necessary quantitative data or established
methodologies for its use in these contexts.

Chemical and Physical Properties of Proxan-sodium

To provide a comprehensive overview for researchers who may encounter this compound, its
key properties are summarized below.
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Property Value Reference
Chemical Name Sodium Isopropyl Xanthate [2][8]
Synonyms Proxan-sodium, SIPX [2]

CAS Number 140-93-2 [1119]
Molecular Formula C4H7NaO0S2 [819]
Molecular Weight 158.22 g/mol [9]
Solubility Soluble in water [1][8]

Purity (typical) >90% [9][11]

Primary Industrial Applications

The established applications of Proxan-sodium are detailed below, highlighting its role outside

the realm of molecular biology.

Application Area

Description

Mineral Flotation

Acts as a collector for sulfide minerals,
particularly for copper and gold ores, in alkaline
flotation circuits.[2][12]

Chemical Synthesis

Used as a reagent in various organic synthesis

processes.[1]

Rubber Industry

Employed as a rubber curing agent and
sulfidation promoter.[2][11]

Agriculture

Has been used in some formulations as an
herbicide.[11]
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Logical Workflow for Compound Identification and
Application Screening

The process undertaken to determine the applicability of Proxan-sodium in molecular biology
is outlined in the diagram below. This workflow illustrates the systematic approach to identifying

a compound and searching for its relevance in a specific scientific field.

Initial Query:
'Proxan-sodium' in Molecular Biology

:

Step 1: Compound Identification
- Search for 'Proxan-sodium’
- Identify chemical name, CAS number, and synonyms

i

Identified as:
Sodium Isopropyl Xanthate (SIPX)

T

iz 2 e AgplEiion Seele Step 3: Targeted Molecular Biology Search

- SEENE Sodlu_m Isqpropy} Xanth_ate SRS - Search 'SIPX" with terms like 'PCR', 'enzyme’, ‘cell assay', 'antiviral'
- Identify primary industrial uses

\

Primary Uses Found:
- Mineral Flotation

- Chemical Synthesis
- Rubber Industry

Results of Targeted Search:
- No evidence for use in standard lab techniques
- Single, uncorroborated mention of antiviral potential

N

Conclusion:
Insufficient data to create molecular biology protocols.
Compound is not a standard reagent in this field.

Click to download full resolution via product page

Caption: Workflow for investigating the applications of Proxan-sodium.
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In conclusion, while Proxan-sodium (Sodium Isopropyl Xanthate) is a well-established

chemical for industrial processes, it does not have a recognized or documented role in routine

molecular biology research. Therefore, the creation of detailed application notes and protocols

for this audience is not supported by the current body of scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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